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Compound of Interest

Compound Name: 1,3-Diethyl 2-oxopropanedioate

Cat. No.: B1194521

Audience: Researchers, scientists, and drug development professionals.

Introduction: Diethyl ketomalonate, also known as diethyl oxomalonate, is a highly versatile
reagent in organic synthesis, primarily due to the electrophilic nature of its central carbonyl
group.[1] This reactivity makes it an excellent partner in various pericyclic reactions, especially
cycloadditions, where it can act as a dienophile or dipolarophile.[1][2] Its utility extends to the
synthesis of complex heterocyclic structures, which are valuable scaffolds in medicinal
chemistry and drug development.[2] This document provides detailed experimental procedures
for key cycloaddition reactions involving diethyl ketomalonate, including [4+2], [3+2], and [2+2]
cycloadditions.

Properties of Diethyl Ketomalonate

Diethyl ketomalonate is typically a clear yellow to yellow-green liquid.[3] Its key physical and
chemical properties are summarized below.
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Property Value Reference
Molecular Formula C7H100s [3]
Molecular Weight 174.15 g/mol [31[4]
Density 1.142 g/cm3 at 25 °C [1]14]
Boiling Point 208-210 °C [1]4]
Refractive Index n20/D 1.415 [4]

CAS Number 609-09-6 [4]
Appearance Clear colorless to yellow liquid [1]

Highly soluble in water; soluble
Solubility in ethanol, diethyl ether, [1]

chloroform.

Experimental Protocols for Cycloaddition Reactions

A general workflow for performing cycloaddition reactions with diethyl ketomalonate is outlined
below. This involves reaction setup, monitoring, workup, and purification, followed by
characterization of the final product.
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Preparation
1. Combine Reactants
(Diethyl Ketomalonate, Diene/Dipole, Solvent)

l

2. Add Catalyst
(If applicable, e.g., Lewis Acid)

Reaction

3. Stir at Defined
Temperature

4. Monitor Progress
(e.g., TLC, GC-MS)

Workup & Purification

[5. Quench ReactioD

6. Extraction & Washing

l

7. Dry & Concentrate

8. Purify Product
(e.g., Column Chromatography)

Analysis

9. Characterization
(NMR, IR, MS)
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Diethyl Ketomalonate 1,3-Diene
(Dienophile) (e.g., Isoprene)

Lewis Acid (optional)
Toluene, Heat

Lewis Acid (optional)|Lewis Acid (optional)
Toluene, Heat Toluene, Heat

Dihydropyran Derivative

Diethyl Ketomalonate Organic Azide
(Dipolarophile) (e.g., Benzyl Azide)

Toluene or xylene | Toluene or xylene /Toluene or xylene
Heat Heat Heat

Triazoline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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